Cas no 2059907-99-0 (rac-[(1R,2S,4R)-7-oxabicyclo[2.2.1]heptan-2-yl]methanamine)

rac-[(1R,2S,4R)-7-oxabicyclo[2.2.1]heptan-2-yl]methanamine structure
2059907-99-0 structure
Product name:rac-[(1R,2S,4R)-7-oxabicyclo[2.2.1]heptan-2-yl]methanamine
CAS No:2059907-99-0
MF:C7H13NO
MW:127.184221982956
CID:4635009

rac-[(1R,2S,4R)-7-oxabicyclo[2.2.1]heptan-2-yl]methanamine Chemical and Physical Properties

Names and Identifiers

    • 7-Oxabicyclo[2.2.1]heptane-2-methanamine, (1R,2S,4R)-
    • rac-[(1R,2S,4R)-7-oxabicyclo[2.2.1]heptan-2-yl]methanamine
    • Inchi: 1S/C7H13NO/c8-4-5-3-6-1-2-7(5)9-6/h5-7H,1-4,8H2/t5-,6+,7+/m0/s1
    • InChI Key: HOGOLKHCHFSFKN-RRKCRQDMSA-N
    • SMILES: [C@@]12([H])O[C@]([H])(CC1)C[C@H]2CN

rac-[(1R,2S,4R)-7-oxabicyclo[2.2.1]heptan-2-yl]methanamine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-298165-0.5g
rac-[(1R,2S,4R)-7-oxabicyclo[2.2.1]heptan-2-yl]methanamine
2059907-99-0
0.5g
$1302.0 2023-02-28
Enamine
EN300-298165-5.0g
rac-[(1R,2S,4R)-7-oxabicyclo[2.2.1]heptan-2-yl]methanamine
2059907-99-0
5.0g
$3935.0 2023-02-28
Enamine
EN300-298165-0.05g
rac-[(1R,2S,4R)-7-oxabicyclo[2.2.1]heptan-2-yl]methanamine
2059907-99-0
0.05g
$1140.0 2023-02-28
Enamine
EN300-298165-2.5g
rac-[(1R,2S,4R)-7-oxabicyclo[2.2.1]heptan-2-yl]methanamine
2059907-99-0
2.5g
$2660.0 2023-02-28
Enamine
EN300-298165-0.25g
rac-[(1R,2S,4R)-7-oxabicyclo[2.2.1]heptan-2-yl]methanamine
2059907-99-0
0.25g
$1249.0 2023-02-28
Enamine
EN300-298165-1.0g
rac-[(1R,2S,4R)-7-oxabicyclo[2.2.1]heptan-2-yl]methanamine
2059907-99-0
1g
$0.0 2023-06-07
Enamine
EN300-298165-10.0g
rac-[(1R,2S,4R)-7-oxabicyclo[2.2.1]heptan-2-yl]methanamine
2059907-99-0
10.0g
$5837.0 2023-02-28
Enamine
EN300-298165-0.1g
rac-[(1R,2S,4R)-7-oxabicyclo[2.2.1]heptan-2-yl]methanamine
2059907-99-0
0.1g
$1195.0 2023-02-28

Additional information on rac-[(1R,2S,4R)-7-oxabicyclo[2.2.1]heptan-2-yl]methanamine

Comprehensive Overview of rac-[(1R,2S,4R)-7-oxabicyclo[2.2.1]heptan-2-yl]methanamine (CAS No. 2059907-99-0)

rac-[(1R,2S,4R)-7-oxabicyclo[2.2.1]heptan-2-yl]methanamine, with the CAS number 2059907-99-0, is a chiral bicyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of 7-oxabicyclo[2.2.1]heptane derivatives, which are known for their rigid framework and versatility in synthetic chemistry. Researchers and industry professionals are increasingly interested in this molecule for its role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The rac-[(1R,2S,4R)-7-oxabicyclo[2.2.1]heptan-2-yl]methanamine structure features a bicyclic core with an oxygen atom bridging the ring system, enhancing its stability and reactivity. This makes it a valuable intermediate in the synthesis of complex molecules. Recent studies highlight its potential in addressing neurodegenerative diseases, a hot topic in medical research, as well as its utility in asymmetric catalysis. The compound's chirality is particularly noteworthy, as enantioselective synthesis is a growing focus in modern chemistry.

In the context of green chemistry and sustainable practices, rac-[(1R,2S,4R)-7-oxabicyclo[2.2.1]heptan-2-yl]methanamine has been explored for its efficiency in reducing waste and improving yield in multi-step reactions. This aligns with the global push toward environmentally friendly synthesis methods. Additionally, its application in peptide mimetics and bioactive molecule design has been a subject of recent publications, further solidifying its relevance in cutting-edge research.

From a commercial perspective, the demand for high-purity chiral compounds like rac-[(1R,2S,4R)-7-oxabicyclo[2.2.1]heptan-2-yl]methanamine is rising, driven by advancements in personalized medicine and targeted drug delivery systems. Its CAS No. 2059907-99-0 is frequently searched in academic and industrial databases, reflecting its importance in the field. Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to characterize this compound, ensuring its quality and consistency for research purposes.

Future directions for rac-[(1R,2S,4R)-7-oxabicyclo[2.2.1]heptan-2-yl]methanamine include exploring its potential in cancer therapeutics and immunomodulation, areas where bicyclic frameworks have shown promise. The compound's compatibility with click chemistry and bioconjugation techniques also opens doors for innovative applications in diagnostics and material science. As the scientific community continues to uncover its full potential, rac-[(1R,2S,4R)-7-oxabicyclo[2.2.1]heptan-2-yl]methanamine remains a molecule of great interest and utility.

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